Cas no 1423024-18-3 (3-(difluoromethyl)pyrrolidin-3-ol)

• Product Name: 3-(difluoromethyl)pyrrolidin-3-ol
• CAS No: 1423024-18-3
• MF: C₅H₉F₂NO
• MW: 137.127868413925
• CID: 5218716
• Update Time: 2026-03-06

3-(difluoromethyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)pyrrolidin-3-ol

• Inchi： 1S/C5H9F2NO/c6-4(7)5(9)1-2-8-3-5/h4,8-9H,1-3H2
• InChI Key： GPBFMCNKIWWMOE-UHFFFAOYSA-N
• SMILES： N1CCC(C(F)F)(O)C1

Additional information on 3-(difluoromethyl)pyrrolidin-3-ol

Comprehensive Overview of 3-(Difluoromethyl)pyrrolidin-3-ol (CAS No. 1423024-18-3): Properties, Applications, and Industry Insights

The compound 3-(difluoromethyl)pyrrolidin-3-ol (CAS No. 1423024-18-3) is a fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With the increasing demand for fluorinated building blocks in drug discovery, this molecule stands out for its potential as a versatile intermediate. Its difluoromethyl group and hydroxyl functionality make it a valuable candidate for modulating physicochemical properties, such as lipophilicity and metabolic stability, which are critical in modern small-molecule therapeutics.

Recent trends in the chemical industry highlight a surge in searches for high-value heterocycles and fluorinated compounds, driven by their applications in precision medicine and sustainable agriculture. Researchers frequently inquire about the synthetic routes for 3-(difluoromethyl)pyrrolidin-3-ol, its stereochemical purity, and its role in structure-activity relationship (SAR) studies. These queries reflect the compound's relevance in optimizing bioactive molecules for improved efficacy and safety profiles.

From a synthetic chemistry perspective, 3-(difluoromethyl)pyrrolidin-3-ol exemplifies the growing importance of late-stage functionalization strategies. Its pyrrolidine scaffold is a privileged structure in medicinal chemistry, frequently found in CNS-targeting drugs and enzyme inhibitors. The incorporation of fluorine atoms, particularly the difluoromethyl moiety, enhances binding affinity and pharmacokinetic properties—a topic widely discussed in drug design forums and patent literature.

Environmental and regulatory considerations also shape the discourse around this compound. As industries pivot toward green chemistry principles, questions arise about the eco-friendly synthesis of fluorinated intermediates like 1423024-18-3. Innovations in catalytic fluorination and biocatalytic approaches are actively explored to reduce waste and energy consumption, aligning with ESG (Environmental, Social, and Governance) goals.

In agrochemical applications, 3-(difluoromethyl)pyrrolidin-3-ol derivatives are investigated for their potential as plant growth regulators or pest control agents. The difluoromethyl group can impart resistance to enzymatic degradation, prolonging field efficacy—a key consideration in crop protection research. This aligns with global interest in sustainable farming solutions amid climate change challenges.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, LC-MS, and X-ray crystallography to confirm its regioselectivity and chiral purity. These details are crucial for researchers sourcing CAS 1423024-18-3 for high-throughput screening or lead optimization campaigns. Suppliers often emphasize batch-to-batch consistency and regulatory compliance to meet pharmaceutical industry standards.

The commercial landscape for 3-(difluoromethyl)pyrrolidin-3-ol reflects broader market dynamics in fine chemicals. With custom synthesis services expanding, manufacturers highlight capabilities in kilogram-scale production and GMP-grade materials. This responsiveness to R&D demand underscores the compound's role in accelerating preclinical development pipelines across therapeutic areas.

Future directions for this molecule may involve exploration in proteolysis-targeting chimeras (PROTACs) or covalent inhibitors, where its hydrogen bond donor/acceptor properties could be leveraged. Such applications resonate with trending searches on next-generation therapeutics and targeted protein degradation—a testament to the compound's adaptability in evolving scientific paradigms.